1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine
Overview
Description
1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine, also known as MMDA-3a, is a psychoactive drug that belongs to the family of phenethylamines. It is a derivative of the more well-known drug, MDMA (3,4-methylenedioxymethamphetamine), which is commonly known as ecstasy. MMDA-3a has been the subject of scientific research due to its potential therapeutic effects, particularly in the treatment of depression and anxiety.
Mechanism of Action
The exact mechanism of action of 1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine is not fully understood. However, it is believed to act on the serotonin system in the brain, similar to MDMA. Specifically, it is thought to increase the release of serotonin and inhibit its reuptake, leading to increased levels of serotonin in the brain.
Biochemical and Physiological Effects
1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine has been shown to have several biochemical and physiological effects. It has been found to increase the levels of the neurotransmitters serotonin, dopamine, and norepinephrine in the brain. It has also been shown to increase heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in pure form. It also has well-defined biochemical and physiological effects, making it useful for studying the serotonin system in the brain.
However, there are also limitations to using 1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine in lab experiments. It is a controlled substance in many countries, making it difficult to obtain for research purposes. It also has the potential for abuse and can produce adverse effects in humans, making it difficult to conduct clinical trials.
Future Directions
There are several potential future directions for research on 1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine. One area of interest is its potential use in the treatment of depression and anxiety. Further studies are needed to determine its safety and efficacy in humans.
Another potential area of research is its use as a tool for studying the serotonin system in the brain. 1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine could be used to investigate the role of serotonin in various physiological and psychological processes.
Conclusion
In conclusion, 1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine is a psychoactive drug that has been the subject of scientific research due to its potential therapeutic effects. It can be synthesized in a laboratory setting and has well-defined biochemical and physiological effects. However, there are limitations to its use in lab experiments, and further research is needed to determine its safety and efficacy in humans.
Synthesis Methods
1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine can be synthesized in a laboratory setting using a multi-step process. The starting material is 3,4-methylenedioxyphenyl-2-propanone, which is reacted with methylamine to form the corresponding imine. This imine is then reduced using sodium borohydride to yield the final product, 1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine.
Scientific Research Applications
1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine has been the subject of several scientific studies investigating its potential therapeutic effects. One study found that 1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine has antidepressant-like effects in animal models of depression. Another study found that 1,3-benzodioxol-5-yl(4-methoxy-3-methylbenzyl)amine has anxiolytic effects in animal models of anxiety.
properties
IUPAC Name |
N-[(4-methoxy-3-methylphenyl)methyl]-1,3-benzodioxol-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3/c1-11-7-12(3-5-14(11)18-2)9-17-13-4-6-15-16(8-13)20-10-19-15/h3-8,17H,9-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWILRKDXAORBKH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CNC2=CC3=C(C=C2)OCO3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-methoxy-3-methylphenyl)methyl]-1,3-benzodioxol-5-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-benzofuran-2-carboxamide](/img/structure/B5119802.png)
![N-{5-[(diethylamino)carbonyl]-2,3-dimethoxyphenyl}-2-pyridinecarboxamide](/img/structure/B5119806.png)
![N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-(4-chloro-2-methylphenoxy)acetamide](/img/structure/B5119813.png)
![3-methyl-N-{4-[(4-methylbenzoyl)amino]phenyl}benzamide](/img/structure/B5119830.png)
![2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-phenylacetamide](/img/structure/B5119833.png)
![1-allyl-5-{[5-(3-nitrophenyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B5119847.png)
![N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-diethyl-N~2~-[(4-methylphenyl)sulfonyl]glycinamide](/img/structure/B5119850.png)
![5-(4-chlorophenyl)-7,8-dimethoxy-1,3-diphenyl-3H-pyrazolo[3,4-c]isoquinoline](/img/structure/B5119856.png)
![N,N-dipentyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea](/img/structure/B5119884.png)
![ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate](/img/structure/B5119891.png)
![1-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-2,5-pyrrolidinedione](/img/structure/B5119902.png)
![3-(2,3-dihydro-1H-inden-2-yl)-1-(2-methoxyethyl)-8-{[1-(2-pyridinyl)-1H-pyrrol-2-yl]methyl}-1,3,8-triazaspiro[4.5]decane-2,4-dione](/img/structure/B5119905.png)
![ethyl 2-(1-acetyl-16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoate](/img/structure/B5119908.png)